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Compound of Interest

Compound Name: Ibuprofen (sodium)

Cat. No.: B8756331 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the thermogravimetric

analysis (TGA) of ibuprofen sodium dihydrate. The document details the thermal decomposition

pathway, presents quantitative data in a structured format, and offers a standardized

experimental protocol for conducting TGA on this important pharmaceutical compound. This

guide is intended to support research, development, and quality control activities where an

understanding of the thermal properties of ibuprofen sodium dihydrate is critical.

Introduction to the Thermal Behavior of Ibuprofen
Sodium Dihydrate
Ibuprofen sodium dihydrate (C₁₃H₁₇NaO₂·2H₂O) is the salt form of the widely used non-

steroidal anti-inflammatory drug (NSAID), ibuprofen. The presence of two water molecules in its

crystal lattice makes it a hydrate, and its thermal behavior is characterized by a distinct two-

stage process: dehydration followed by the decomposition of the resulting anhydrous salt.

Thermogravimetric analysis is a critical technique for elucidating these events, providing

quantitative information on the temperature ranges of these transitions and the associated

mass losses. Such data is vital for understanding the material's stability, informing drying

processes during manufacturing, and for quality control purposes.
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The thermal analysis of ibuprofen sodium dihydrate reveals a sequential process initiated by

the loss of its water of hydration, followed by the decomposition of the anhydrous ibuprofen

sodium salt at a higher temperature.

The first event is the dehydration, where the two molecules of water are released from the

crystal structure. This is followed by the thermal decomposition of the remaining anhydrous

ibuprofen sodium.

Quantitative TGA Data Summary
The following tables summarize the key quantitative data obtained from the thermogravimetric

analysis of ibuprofen sodium dihydrate.

Table 1: Dehydration of Ibuprofen Sodium Dihydrate

Parameter Value Reference

Temperature Range 30°C - 100°C [1][2]

Onset Temperature ~50°C [2]

Peak Temperature (DTG) Not explicitly stated

Mass Loss (Experimental) ~13.0% - 13.5% [1][2]

Mass Loss (Theoretical) 13.6%

Product Anhydrous Ibuprofen Sodium [1]

Table 2: Decomposition of Anhydrous Ibuprofen Sodium
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Parameter Value Reference

Melting Point ~200.8°C [1]

Onset of Decomposition Above melting point [1]

Temperature Range
Not explicitly detailed for the

sodium salt

Mass Loss
Not explicitly detailed for the

sodium salt

Gaseous Products
Expected to include CO₂ and

hydrocarbons
[3]

Residue
Not explicitly detailed for the

sodium salt

Experimental Protocol for TGA of Ibuprofen Sodium
Dihydrate
This section provides a detailed methodology for the thermogravimetric analysis of ibuprofen

sodium dihydrate.

4.1 Instrumentation and Materials

Instrument: A calibrated thermogravimetric analyzer equipped with a sensitive microbalance

and a furnace capable of controlled heating.

Sample Pans: Open aluminum or platinum pans are recommended.

Purge Gas: High-purity nitrogen at a constant flow rate.

Sample: Ibuprofen sodium dihydrate powder.

4.2 Experimental Parameters
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Parameter Recommended Setting

Sample Mass 5 - 10 mg

Heating Rate 10 °C/min

Temperature Range Ambient to 600°C

Purge Gas Flow Rate 20 - 50 mL/min

Atmosphere Inert (Nitrogen)

4.3 Procedure

Instrument Preparation:

Ensure the TGA instrument is clean and calibrated according to the manufacturer's

specifications.

Set the purge gas flow to the desired rate and allow the system to stabilize.

Sample Preparation:

Accurately weigh 5-10 mg of the ibuprofen sodium dihydrate sample into a tared TGA pan.

Distribute the sample evenly across the bottom of the pan to ensure uniform heating.

TGA Analysis:

Load the sample pan into the TGA furnace.

Start the analysis using the parameters outlined in Table 3. The instrument will record the

sample mass as a function of temperature.

Data Analysis:

Plot the percentage mass loss versus temperature.

Determine the onset temperature and the percentage mass loss for the dehydration step.
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Determine the onset temperature for the decomposition of the anhydrous salt.

The derivative of the TGA curve (DTG curve) can be used to identify the temperatures of

the maximum rates of mass loss for each step.

Visualizations
The following diagrams illustrate the experimental workflow and the thermal decomposition

pathway of ibuprofen sodium dihydrate.
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TGA Experimental Workflow for Ibuprofen Sodium Dihydrate
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Thermal Decomposition Pathway of Ibuprofen Sodium Dihydrate
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Thermal Decomposition Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Thermogravimetric Analysis of Ibuprofen Sodium
Dihydrate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8756331#thermogravimetric-analysis-of-ibuprofen-
sodium-dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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